Cas no 2171890-57-4 (2-(4-bromo-1H-pyrazol-1-yl)ethyl(methyl)(2-methylbut-3-yn-2-yl)amine)

• Product Name: 2-(4-bromo-1H-pyrazol-1-yl)ethyl(methyl)(2-methylbut-3-yn-2-yl)amine
• CAS No: 2171890-57-4
• MF: C₁₁H₁₆BrN₃
• MW: 270.168841362
• CID: 5852890
• PubChem ID: 165589918
• Update Time: 2025-09-27

2-(4-bromo-1H-pyrazol-1-yl)ethyl(methyl)(2-methylbut-3-yn-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-1H-pyrazol-1-yl)ethyl(methyl)(2-methylbut-3-yn-2-yl)amine
• 2171890-57-4
• EN300-1615194
• [2-(4-bromo-1H-pyrazol-1-yl)ethyl](methyl)(2-methylbut-3-yn-2-yl)amine

• Inchi： 1S/C11H16BrN3/c1-5-11(2,3)14(4)6-7-15-9-10(12)8-13-15/h1,8-9H,6-7H2,2-4H3
• InChI Key： GWWUNHZYMMVUBI-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CCN(C)C(C#C)(C)C

Computed Properties

• Exact Mass: 269.05276g/mol
• Monoisotopic Mass: 269.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.1Ų

Additional information on 2-(4-bromo-1H-pyrazol-1-yl)ethyl(methyl)(2-methylbut-3-yn-2-yl)amine

Introduction to Compound CAS No. 2171890-57-4: 2-(4-Bromo-1H-Pyrazol-1-Yl)Ethyl(Methyl)(2-Methylbut-3-Yn-2-Yl)Amine

The compound with CAS No. 2171890-57-4, known as 2-(4-bromo-1H-pyrazol-1-yl)ethyl(methyl)(2-methylbut-3-yn-2-yl)amine, is a highly specialized organic compound with a complex structure and diverse potential applications. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its unique chemical properties and structural features. The molecule incorporates a pyrazole ring, a bromine substituent, and an amine group, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of pyrazole-containing compounds in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the 4-bromo-pyrazole moiety in this compound suggests its potential role as an intermediate in the synthesis of advanced pharmaceutical agents. Moreover, the methyl(2-methylbut-3-yne-2-ylium) group adds to the compound's reactivity and functional diversity, enabling it to participate in a wide range of chemical reactions.

The synthesis of 2-(4-bromo-pyrazolyl)ethyl(methyl)(2-methylbutynyl)amine involves a multi-step process that combines principles from organometallic chemistry and heterocyclic synthesis. Researchers have explored various methodologies to optimize the yield and purity of this compound, including the use of transition metal catalysts and microwave-assisted synthesis techniques. These advancements have significantly improved the efficiency of producing this compound on a laboratory scale.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a chelating agent has been explored in coordination chemistry studies, where it forms stable complexes with metal ions such as copper(II) and iron(III). Additionally, its reactivity towards nucleophilic substitutions and eliminations makes it a valuable substrate for constructing bioactive molecules with tailored pharmacokinetic profiles.

Recent research has also focused on the environmental impact and toxicity profile of this compound. Studies conducted under controlled laboratory conditions have indicated that it exhibits low acute toxicity when administered to experimental animals. However, further investigations are required to fully understand its long-term effects on ecosystems and human health.

Looking ahead, the development of novel synthetic routes for CAS No. 2171890-57-4 remains a key area of interest for chemists worldwide. The integration of green chemistry principles into its production process could significantly reduce waste generation and energy consumption. Furthermore, exploring its potential as a precursor for advanced materials, such as stimuli-responsive polymers or nanomaterials, could open new avenues for technological innovation.

In conclusion, 2-(4-bromo-pyrazolyl)ethyl(methyl)(2-methylbutynyl)amine is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a valuable tool for researchers striving to push the boundaries of modern chemistry.